Cas no 62247-03-4 (Methanone, (3,4-dichlorophenyl)-3-pyridinyl-)

• Product Name: Methanone, (3,4-dichlorophenyl)-3-pyridinyl-
• CAS No: 62247-03-4
• MF: C₁₂H₇Cl₂NO
• MW: 252.096081018448
• CID: 452615
• PubChem ID: 12318815
• Update Time: 2025-05-20

Methanone, (3,4-dichlorophenyl)-3-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (3,4-dichlorophenyl)-3-pyridinyl-
• (3,4-dichlorophenyl)-pyridin-3-ylmethanone
• XTCRDAUMVZZCDC-UHFFFAOYSA-N
• EN300-6478138
• SCHEMBL11642669
• (3,4-dichlorophenyl)(pyridin-3-yl)methanone
• DTXSID40488202
• 62247-03-4
• Z389927256
• 3-(3,4-Dichlorobenzoyl)pyridine
• FT-0729399

• MDL： MFCD11641919
• Inchi： 1S/C12H7Cl2NO/c13-10-4-3-8(6-11(10)14)12(16)9-2-1-5-15-7-9/h1-7H
• InChI Key： XTCRDAUMVZZCDC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C1C=NC=CC=1)=O)Cl

Computed Properties

• Exact Mass: 250.99061
• Monoisotopic Mass: 250.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96

Additional information on Methanone, (3,4-dichlorophenyl)-3-pyridinyl-

Research Brief on Methanone, (3,4-dichlorophenyl)-3-pyridinyl- (CAS: 62247-03-4): Recent Advances and Applications

Methanone, (3,4-dichlorophenyl)-3-pyridinyl- (CAS: 62247-03-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent literature indicates that Methanone, (3,4-dichlorophenyl)-3-pyridinyl- has been investigated for its role in modulating specific biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of certain kinase enzymes, which are implicated in inflammatory and oncogenic processes. The study utilized a combination of in vitro assays and molecular docking simulations to elucidate the compound's binding affinity and mechanism of action.

In addition to its kinase inhibitory properties, Methanone, (3,4-dichlorophenyl)-3-pyridinyl- has shown promise in the development of central nervous system (CNS) therapeutics. A preclinical study conducted by researchers at the University of Cambridge (2024) explored its neuroprotective effects in models of neurodegenerative diseases. The compound exhibited significant antioxidant activity and reduced neuronal apoptosis, suggesting its potential as a candidate for further development in Alzheimer's and Parkinson's disease research.

The synthesis and optimization of Methanone, (3,4-dichlorophenyl)-3-pyridinyl- have also been a focus of recent research. A 2024 paper in Organic Process Research & Development detailed a scalable and cost-effective synthetic route for this compound, emphasizing green chemistry principles. The new method achieved a yield of over 85% while minimizing hazardous byproducts, addressing critical challenges in large-scale pharmaceutical production.

Despite these advancements, challenges remain in the clinical translation of Methanone, (3,4-dichlorophenyl)-3-pyridinyl-. Pharmacokinetic studies have identified issues related to its bioavailability and metabolic stability, which are currently being addressed through structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are underway to optimize the compound's drug-like properties and advance it toward clinical trials.

In conclusion, Methanone, (3,4-dichlorophenyl)-3-pyridinyl- (CAS: 62247-03-4) represents a versatile and promising compound in chemical biology and drug discovery. Its diverse biological activities and recent synthetic advancements underscore its potential as a valuable tool for therapeutic development. Future research should focus on overcoming pharmacokinetic limitations and exploring its applications in targeted therapies for complex diseases.